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Compound Focus: Ji-101

CAS No.: 900573-88-8

Cat. No.: S548154

JI-101 Compound Profile

JI-101 is an orally active, small-molecule multi-kinase inhibitor. Its mechanism of action is defined by its

simultaneous targeting of three key receptor tyrosine kinases involved in tumor growth and angiogenesis [1].

Property Description

Drug Name JI-101

Class Multi-kinase inhibitor

Primary Targets VEGFR-2, PDGFR-3, EphB4 [1]

Administration Oral

Key Differentiator First reported angiogenesis inhibitor to target EphB4 [1]

Proposed Signaling Pathway & Mechanism

The diagram below illustrates the primary signaling pathways that JI-101 is designed to inhibit. This model
synthesizes information from the search results, particularly JI-101's known targets, and general knowledge

of how these pathways function in cancer [1].
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Diagram Title: JI-101 Multi-Kinase Inhibition Pathways

This diagram outlines the proposed mechanism where JI-101 (green octagon) binds to and inhibits its target
receptors (VEGFR-2, PDGFR-f3, EphB4) on the cell membrane. By blocking these receptors, the drug aims
to disrupt the downstream cellular signals that promote angiogenesis (the formation of new blood vessels to

feed the tumor) and cell survival, thereby inhibiting overall tumor growth [1].
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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